Cas no 206055-87-0 ((3-(p-tolyl)isoxazol-5-yl)methanol)

• Product Name: (3-(p-tolyl)isoxazol-5-yl)methanol
• CAS No: 206055-87-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD06738486
• CID: 841697
• PubChem ID: 43558807
• Update Time: 2025-09-26

(3-(p-tolyl)isoxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-p-Tolyl-isoxazol-5-yl)-methanol
• (3-P-TOLYL-ISOXAZOL-5-YL)METHANOL,
• [3-(4-methylphenyl)-1,2-oxazol-5-yl]methanol
• 5-Isoxazolemethanol, 3-(4-methylphenyl)-
• (3-(p-Tolyl)isoxazol-5-yl)methanol
• [3-(p-tolyl)isoxazol-5-yl]methanol
• AS-42967
• SCHEMBL8577207
• DB-066259
• CS-0341062
• 206055-87-0
• AB27216
• [3-(4-Methylphenyl)isoxazol-5-yl]methanol
• DTXSID801284297
• (3-p-Tolyl-isoxazol-5-yl)-methanol, AldrichCPR
• MFCD06738486
• 3-(4-Methylphenyl)-5-isoxazolemethanol
• 5-hydroxymethyl-3-p-methylphenylisoxazole
• AKOS009590091
• (3-P-tolylisoxazol-5-yl)methanol
• (3-(p-tolyl)isoxazol-5-yl)methanol

• MDL： MFCD06738486
• Inchi： 1S/C11H11NO2/c1-8-2-4-9(5-3-8)11-6-10(7-13)14-12-11/h2-6,13H,7H2,1H3
• InChI Key： UYBYMINBXMIEFZ-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 2.14230

(3-(p-tolyl)isoxazol-5-yl)methanol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (3-(p-tolyl)isoxazol-5-yl)methanol

Comprehensive Overview of (3-(p-tolyl)isoxazol-5-yl)methanol (CAS No. 206055-87-0): Properties, Applications, and Industry Insights

The compound (3-(p-tolyl)isoxazol-5-yl)methanol (CAS No. 206055-87-0) is a specialized organic molecule featuring an isoxazole core substituted with a p-tolyl group and a hydroxymethyl functional group. This structure endows it with unique chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. Its molecular formula and synthetic pathways have garnered significant attention in recent years, particularly in the context of heterocyclic chemistry and drug discovery.

One of the most frequently searched questions about 206055-87-0 revolves around its synthesis methods. Researchers often employ cyclization reactions involving propargyl alcohols and nitrile oxides to construct the isoxazole ring. The p-tolyl substituent enhances the compound's lipophilicity, which is critical for optimizing bioavailability in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

In the agrochemical sector, (3-(p-tolyl)isoxazol-5-yl)methanol is explored for its role in developing crop protection agents. Its isoxazole moiety exhibits herbicidal and fungicidal activities, addressing global concerns about sustainable agriculture and pesticide resistance. Industry reports suggest that modifications to its hydroxymethyl group can yield derivatives with enhanced environmental stability, a key focus in green chemistry initiatives.

From a commercial perspective, suppliers of CAS 206055-87-0 emphasize its high purity standards (>98%) and compatibility with high-throughput screening (HTS) platforms. The compound's MSDS (Material Safety Data Sheet) underscores its handling as a non-hazardous material under standard conditions, though proper laboratory safety protocols are always recommended. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used for quality control.

Emerging trends link 206055-87-0 to advancements in click chemistry and bioconjugation. Its hydroxymethyl group serves as a versatile handle for PEGylation and prodrug design, topics frequently searched in biopharmaceutical forums. Additionally, computational chemists utilize its structure in QSAR modeling to predict ADMET properties, reflecting the intersection of AI-driven drug design and experimental validation.

Environmental scientists are investigating the biodegradation pathways of (3-(p-tolyl)isoxazol-5-yl)methanol to assess its ecotoxicological profile. Preliminary data suggest moderate persistence in aquatic systems, prompting research into bio-based degradation methods. This aligns with regulatory frameworks like REACH and EPA guidelines, which prioritize eco-friendly chemicals.

In material science, the compound's aromatic isoxazole structure contributes to photo-stability in OLED materials and organic semiconductors. Patent filings reveal its incorporation into electron-transport layers for improved device efficiency, a hot topic in renewable energy discussions. Its thermal stability (decomposition >250°C) further supports applications in high-performance polymers.

For researchers sourcing CAS 206055-87-0, considerations include batch-to-batch consistency and scalability of synthesis. Leading manufacturers provide custom synthesis services with GMP compliance, catering to the demand for tracer compounds in metabolomics studies. The compound's logP value (~2.1) and hydrogen bonding capacity make it a candidate for solubility enhancement strategies.

Future directions for (3-(p-tolyl)isoxazol-5-yl)methanol research include catalytic asymmetric synthesis of its enantiomers and exploration of metal-organic frameworks (MOFs) for selective adsorption. These innovations respond to searches about chiral auxiliaries and molecular recognition systems. Collaborative efforts between academia and industry continue to expand its utility across life sciences and advanced materials.